Cas no 779339-12-7 ((3-aminopropyl)1-(3-fluorophenyl)ethylamine)

• Product Name: (3-aminopropyl)1-(3-fluorophenyl)ethylamine
• CAS No: 779339-12-7
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 4185605
• PubChem ID: 22182402
• Update Time: 2025-04-24

(3-aminopropyl)1-(3-fluorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-[1-(3-fluorophenyl)ethyl]-
• (3-aminopropyl)[1-(3-fluorophenyl)ethyl]amine
• 1,3-Propanediamine, N1-[1-(3-fluorophenyl)ethyl]-
• 779339-12-7
• n1-(1-(3-fluorophenyl)ethyl)propane-1,3-diamine
• N'-[1-(3-fluorophenyl)ethyl]propane-1,3-diamine
• SCHEMBL1920763
• (3-aminopropyl)1-(3-fluorophenyl)ethylamine

• Inchi： 1S/C11H17FN2/c1-9(14-7-3-6-13)10-4-2-5-11(12)8-10/h2,4-5,8-9,14H,3,6-7,13H2,1H3
• InChI Key： MYNFBVGJUCCRLX-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC(F)=C1)C)CCN

Computed Properties

• Exact Mass: 196.13757671Da
• Monoisotopic Mass: 196.13757671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes